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Compound of Interest

N-Benzylcyclohexylamine
Compound Name:
hydrochloride

cat. No.: B3060092

An In-depth Technical Guide to the Safety and Handling of N-Benzylcyclohexylamine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for N-
Benzylcyclohexylamine hydrochloride, a compound utilized in various research and forensic
applications. Due to its classification as an arylcyclohexylamine and its identification as a
cutting agent in illicit substances, a thorough understanding of its properties and associated
hazards is imperative for safe laboratory practice.[1][2]

Chemical and Physical Properties

A foundational aspect of safe handling is a clear understanding of the compound's physical and
chemical characteristics. This data is crucial for appropriate storage, handling, and emergency
response planning.

Table 1: Physical and Chemical Properties of N-Benzylcyclohexylamine Hydrochloride
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Property Value Source
CAS Number 16350-96-2 [1]
Molecular Formula C13H20CIN [2]
Molecular Weight 225.76 g/mol [3]
Appearance Neat solid [1]
Melting Point 252-253 °C [2][4]

N Soluble in Acetonitrile,
Solubility [4]
Chloroform, and Methanol.

Storage Temperature -20°C [5]
. > 4 years when stored
Stability [6]
properly.

Hazard Identification and Classification

N-Benzylcyclohexylamine hydrochloride is classified as a hazardous substance. The
Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a
standardized framework for communicating these hazards.

Table 2: GHS Hazard Classification for N-Benzylcyclohexylamine Hydrochloride
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if )
4 GHSO07 Warning
Oral swallowed

Skin
) o H315: Causes )
Corrosion/Irritatio 2 o GHSO07 Warning
skin irritation
n

Serious Eye H319: Causes

Damage/Eye 2 serious eye GHSO07 Warning
Irritation irritation

Specific Target H335: May

Organ Toxicity, 3 cause respiratory  GHSO07 Warning
Single Exposure irritation

Source: Aggregated data from multiple Safety Data Sheets.

Safety and Handling Procedures

Adherence to strict safety protocols is mandatory when working with N-
Benzylcyclohexylamine hydrochloride to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat.

Use in a well-ventilated area or with a fume
Respiratory Protection hood. If ventilation is inadequate, use a NIOSH-

approved respirator.

Engineering Controls

Engineering controls are the most effective means of minimizing exposure.

e Ventilation: Always handle N-Benzylcyclohexylamine hydrochloride in a certified chemical

fume hood.

o Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety
showers are readily accessible in the immediate work area.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust. Wash hands
thoroughly after handling.

e Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents. The recommended
storage temperature is -20°C.[5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures for N-Benzylcyclohexylamine Hydrochloride Exposure
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Exposure Route First Aid Procedure

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate the area.

o Ventilate the area of the spill.

o Wear appropriate personal protective equipment (PPE).

» Contain the spill. Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to
clean up the spill.

e Collect the absorbed material into a suitable container for disposal.

¢ Clean the spill area thoroughly with a suitable decontaminating solution.
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» Dispose of the waste in accordance with local, state, and federal regulations.

Toxicological Information and Experimental
Protocols

A comprehensive review of publicly available literature and safety data sheets indicates that the
toxicological properties of N-Benzylcyclohexylamine hydrochloride have not been
thoroughly investigated. There is a notable absence of detailed experimental studies, including
LD50 values, metabolic pathways, and mechanisms of toxicity. This lack of data underscores
the importance of handling this compound with extreme caution and treating it as a substance
with significant unknown hazards.

It is imperative for researchers to understand that the absence of comprehensive toxicological
data does not imply that the substance is safe. All handling and experimental procedures
should be designed with a high degree of caution, assuming a significant potential for toxicity.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of N-
Benzylcyclohexylamine hydrochloride from procurement to disposal.
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Safe Handling Workflow for N-Benzylcyclohexylamine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

